6-methyl-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine

• Molecular Formula: C10H11N3S
• Molecular Weight: 205.28 g/mol
• IUPAC Name: 6-methyl-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine
• InChI: InChI=1S/C10H11N3S/c1-8-2-3-9(4-12-8)13-6-10-5-11-7-14-10/h2-5,7,13H,6H2,1H3
• InChI Key: ZSRMUUJEHPEQBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)NCC2=CN=CS2

Description

6-methyl-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine is a heterocyclic compound featuring a pyridine core substituted with a methyl group at position 6 and a 1,3-thiazol-5-ylmethyl moiety attached to the amine at position 3. This compound is of interest in medicinal chemistry due to its structural motifs, which are common in drug discovery frameworks.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-methyl-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine typically involves the formation of the thiazole ring followed by its attachment to the pyridine ring. One common method involves the reaction of 6-methylpyridin-3-amine with a thiazole precursor under specific conditions. The reaction conditions often include the use of a base, such as sodium hydride, and a solvent like dimethylformamide (DMF) to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the product. Additionally, industrial methods may incorporate purification steps such as recrystallization or chromatography to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

6-methyl-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific atoms or groups in the molecule.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

6-methyl-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 6-methyl-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyridine Core

6-chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine ()

• Structural Difference : Chloro substituent at position 6 of the pyridine instead of methyl.
• Electronic Effects: Chloro is electron-withdrawing, reducing electron density at the pyridine nitrogen and adjacent amine. This may lower the amine’s basicity (pKa) compared to the methyl-substituted analog.
• Physicochemical Impact :
  • Chloro substituents often improve metabolic stability but may reduce solubility due to increased hydrophobicity.
  • Methyl groups generally enhance lipophilicity while maintaining metabolic stability.

Table 1: Substituent Effects on Pyridine Derivatives

Compound	Substituent (Position 6)	Electronic Effect	Key Property Differences
6-methyl-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine	Methyl	Electron-donating	Higher basicity, moderate lipophilicity
6-chloro-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine	Chloro	Electron-withdrawing	Lower basicity, increased hydrophobicity

Core Structure Variations: Thiazole vs. Thiadiazole Derivatives

6-[3-(Dimethylamino)acryloyl]-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one ()

• Structural Difference: Thiadiazolo-pyrimidinone fused core with an acryloyl substituent, contrasting with the pyridine-thiazole system.
• Acryloyl group introduces a conjugated system, enabling UV detection and Michael addition reactivity.
• Comparison with Target Compound: The thiazolemethyl group in the target compound offers flexibility, whereas the fused thiadiazolo-pyrimidinone restricts conformational freedom. Dimethylamino groups in ’s compound enhance solubility but may reduce passive diffusion compared to the primary amine in the target compound.

Table 2: Core Structure and Functional Group Comparisons

Compound	Core Structure	Functional Groups	Potential Applications
6-methyl-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine	Pyridine + thiazole	Amine, methyl, thiazole	Kinase inhibitors, receptor ligands
6-[3-(Dimethylamino)acryloyl]-5H-[1,3,4]thiadiazolo[...]	Thiadiazolo-pyrimidinone	Acryloyl, dimethylamino	Fluorescent probes, covalent inhibitors

Patent Insights: Complex Derivatives ()

The patented compound (6S)-3-[(4S)-4-cyano-2-oxo-pyrrolidin-1-yl]-6-methyl-N-(3,4,5-trifluorophenyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxamide shares a methyl group with the target compound but features a pyrazolo-pyrazine core and trifluorophenyl substituent.

Biological Activity

6-methyl-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to summarize the current understanding of its biological activity, including its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The compound features a pyridine ring substituted with a thiazole moiety, which is known for its diverse biological activities. The methyl group on the pyridine ring may influence its pharmacokinetic properties and biological interactions.

Antitumor Activity

Research indicates that thiazole derivatives exhibit significant antitumor properties. For instance, compounds with similar structures have been shown to inhibit cancer cell proliferation effectively. The structure-activity relationship (SAR) studies suggest that modifications in the thiazole and pyridine rings can enhance cytotoxicity against various cancer cell lines. For example, compounds with electron-donating groups in specific positions have demonstrated increased activity against tumor cells .

Table 1: Antitumor Activity of Thiazole Derivatives

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
Compound A	A-431	1.98 ± 1.22	Apoptosis induction
Compound B	Jurkat	< 10	Bcl-2 inhibition
Compound C	HT-29	< 5	Cell cycle arrest

Antioxidant Activity

The antioxidant potential of thiazole-containing compounds has also been explored. Studies have shown that these compounds can scavenge free radicals and reduce oxidative stress in biological systems. For example, thiazolidinones derived from similar structures exhibit strong radical scavenging activity in DPPH and ABTS assays . This suggests that 6-methyl-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine may possess similar antioxidant capabilities.

The biological activity of 6-methyl-N-(1,3-thiazol-5-ylmethyl)pyridin-3-amine can be attributed to several mechanisms:

• Enzyme Inhibition : Thiazole derivatives often act as inhibitors of key enzymes involved in cancer progression and oxidative stress.
• Apoptosis Induction : Many thiazole compounds promote programmed cell death in cancer cells by modulating apoptotic pathways.
• Cell Cycle Arrest : Certain derivatives have been shown to induce cell cycle arrest, preventing cancer cells from proliferating.

Case Studies

A notable case study involved the synthesis and evaluation of a series of thiazole derivatives for their antitumor activity. One compound demonstrated potent cytotoxic effects against both A-431 and Jurkat cells, with an IC50 value significantly lower than standard chemotherapy agents like doxorubicin . Another study highlighted the antioxidant effects of thiazolidinones derived from similar structures, showing reduced lipid peroxidation in rat models .